Cas no 35345-45-0 ((±)-Monoacetyl-cis-khellactone)
(±)-Monoacetyl-cis-khellactone Chemical and Physical Properties
Names and Identifiers
-
- Rel-(9S,10S)-9-Hydroxy-8,8-dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromen-10-yl acetate
- (±)-Monoacetyl-cis-khellactone
-
- Inchi: 1S/C16H16O6/c1-8(17)20-14-12-10(22-16(2,3)15(14)19)6-4-9-5-7-11(18)21-13(9)12/h4-7,14-15,19H,1-3H3/t14-,15-/m0/s1
- InChI Key: IPUBQCBQSUVXEV-GJZGRUSLSA-N
- SMILES: O1C2C=CC3C=CC(=O)OC=3C=2[C@@H]([C@@H](C1(C)C)O)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 511
- XLogP3: 1.4
- Topological Polar Surface Area: 82.1
(±)-Monoacetyl-cis-khellactone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(±)-Monoacetyl-cis-khellactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M524615-10mg |
(±)-Monoacetyl-cis-khellactone |
35345-45-0 | 10mg |
$190.00 | 2023-05-17 | ||
| TRC | M524615-50mg |
(±)-Monoacetyl-cis-khellactone |
35345-45-0 | 50mg |
$844.00 | 2023-05-17 | ||
| TRC | M524615-100mg |
(±)-Monoacetyl-cis-khellactone |
35345-45-0 | 100mg |
$1499.00 | 2023-05-17 | ||
| TRC | M524615-250mg |
(±)-Monoacetyl-cis-khellactone |
35345-45-0 | 250mg |
$ 3000.00 | 2023-09-06 |
(±)-Monoacetyl-cis-khellactone Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on (±)-Monoacetyl-cis-khellactone
Introduction to (±)-Monoacetyl-cis-khellactone (CAS No. 35345-45-0)
(±)-Monoacetyl-cis-khellactone, identified by its Chemical Abstracts Service (CAS) number 35345-45-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, belonging to the class of acetylated khellactones, has garnered attention due to its unique structural properties and potential biological activities. The compound's structure, characterized by a cis-khellactone backbone with an acetyl group, positions it as a promising candidate for further investigation in various therapeutic applications.
The chemical structure of (±)-Monoacetyl-cis-khellactone consists of a cyclohexene ring substituted with an acetyl group at the 1-position and a hydroxyl group at the 4-position, along with additional functional groups that contribute to its reactivity and biological interactions. This specific arrangement of atoms imparts distinct chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry. The presence of both hydrophobic and hydrophilic regions in its structure allows for interactions with biological targets, suggesting potential applications in drug development.
In recent years, there has been growing interest in acetylated khellactones due to their reported bioactivities. Research has indicated that compounds within this class may exhibit properties such as anti-inflammatory, antimicrobial, and even anticancer effects. The acetyl group in (±)-Monoacetyl-cis-khellactone is particularly noteworthy, as it can modulate the compound's solubility and binding affinity to biological targets. This modification can enhance the molecule's bioavailability and efficacy when used in pharmaceutical formulations.
One of the most compelling aspects of (±)-Monoacetyl-cis-khellactone is its potential as a lead compound for drug discovery. Its unique structural features make it a versatile scaffold that can be modified to target specific diseases or conditions. For instance, studies have explored its interaction with enzymes and receptors involved in metabolic disorders, suggesting that derivatives of this compound could be developed into treatments for conditions such as diabetes or obesity. The cis configuration of the khellactone ring is also thought to play a crucial role in determining its biological activity, influencing how it interacts with cellular machinery.
The synthesis of (±)-Monoacetyl-cis-khellactone presents both challenges and opportunities for chemists. While the basic framework can be constructed through well-established organic reactions, optimizing the yield and purity of the final product requires careful consideration of reaction conditions and purification techniques. Advances in synthetic methodologies have enabled more efficient production processes, allowing researchers to obtain sufficient quantities of the compound for detailed studies. These improvements have been instrumental in facilitating further exploration of its pharmacological properties.
Recent research has also focused on understanding the stereochemistry of (±)-Monoacetyl-cis-khellactone. The presence of two enantiomers means that each form could potentially exhibit different biological activities. By studying both enantiomers separately, researchers can gain insights into how chirality influences the compound's interactions with biological systems. This information is crucial for designing more effective drugs that target specific stereoisomers without unintended side effects.
Another area of interest is the pharmacokinetic behavior of (±)-Monoacetyl-cis-khellactone. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion—is essential for developing safe and effective therapeutic agents. Preclinical studies have begun to address these questions, providing valuable data on the compound's stability in biological systems and its potential for drug-drug interactions. These studies are laying the groundwork for future clinical trials aimed at evaluating its therapeutic potential.
The potential applications of (±)-Monoacetyl-cis-khellactone extend beyond traditional pharmaceuticals. Its unique chemical properties make it attractive for use in agrochemicals, where it could serve as a precursor for compounds that protect crops from pests or diseases. Additionally, its ability to interact with biological targets suggests applications in biotechnology, where it might be used to develop novel biomaterials or biosensors.
In conclusion, (±)-Monoacetyl-cis-khellactone (CAS No. 35345-45-0) represents a fascinating compound with diverse potential applications in medicine and industry. Its structural features and reported bioactivities make it a compelling subject for further research. As synthetic methods continue to improve and our understanding of its pharmacological properties deepens, this compound holds promise for contributing to advancements in healthcare and biotechnology.
35345-45-0 ((±)-Monoacetyl-cis-khellactone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)